7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine

• Molecular Formula: C9H9ClFNO
• Molecular Weight: 201.62 g/mol
• IUPAC Name: 7-chloro-8-fluoro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C9H9ClFNO/c1-5-4-13-9-7(12-5)3-2-6(10)8(9)11/h2-3,5,12H,4H2,1H3
• InChI Key: OYJNFTPNBSNXQD-UHFFFAOYSA-N
• Canonical SMILES: CC1COC2=C(N1)C=CC(=C2F)Cl

Description

7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine is a useful research compound. Its molecular formula is C9H9ClFNO and its molecular weight is 201.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.3 g (7.9 mmols) of 2-acetonyloxy-4-chloro-3-fluoronitrobenzene was dissolved in 30 ml of ethanol and catalytically reduced in the presence of 2 g of Raney nickel. After completion of the reduction, the catalyst was removed by filtration, and the filtrate was concentrated. The resulting residue was purified by silica gel (20 g) column chromatography using chloroform as an eluant to provide 1.2 g (75.5% yield) of 7-chloro-8-fluoro-3-methyl-2,3-dihydro-4H-1,4-benzoxazine as an oil.